Cas no 71980-22-8 (3(2H)-Isoxazolone, 5-methyl-2-(1-methylethyl)-)

• Product Name: 3(2H)-Isoxazolone, 5-methyl-2-(1-methylethyl)-
• CAS No: 71980-22-8
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 1752146
• Update Time: 2024-11-26

3(2H)-Isoxazolone, 5-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoxazolone, 5-methyl-2-(1-methylethyl)-

• Inchi： 1S/C7H11NO2/c1-5(2)8-7(9)4-6(3)10-8/h4-5H,1-3H3
• InChI Key： RSTQUTZJSCIDSD-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=O)N1C(C)C

Computed Properties

• Exact Mass: 141.07903

Experimental Properties

• Density: 1.080±0.06 g/cm3(Predicted)
• Boiling Point: 171.2±23.0 °C(Predicted)
• PSA: 29.54
• pka: -2.20±0.40(Predicted)